Cas no 405062-73-9 (3-(3-Methoxyphenoxy)methylpiperidine)

• Product Name: 3-(3-Methoxyphenoxy)methylpiperidine
• CAS No: 405062-73-9
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 1003745
• PubChem ID: 6484137
• Update Time: 2025-07-23

3-(3-Methoxyphenoxy)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-((3-Methoxyphenoxy)methyl)piperidine
• TIMTEC-BB SBB011475
• OTAVA-BB 1135761
• 3-[(3-methoxyphenoxy)methyl]piperidine(SALTDATA: FREE)
• 3-(3-Methoxy-phenoxymethyl)-piperidine
• 3-[(3-methoxyphenoxy)methyl]piperidine
• 3-methoxy-1-(3-piperidylmethoxy)benzene
• DTXSID20424385
• AKOS022184959
• 3-(3-methoxyphenoxymethyl)piperidine
• SCHEMBL13107014
• CS-0359387
• MFCD07643220
• HMS1704E05
• 405062-73-9
• AKOS000189177
• BS-37539
• 3-(3-Methoxyphenoxy)methylpiperidine

• MDL： MFCD07643220
• Inchi： 1S/C13H19NO2/c1-15-12-5-2-6-13(8-12)16-10-11-4-3-7-14-9-11/h2,5-6,8,11,14H,3-4,7,9-10H2,1H3
• InChI Key： XUBAZFXZDGWJEM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)OC)CC1CNCCC1

Computed Properties

• Exact Mass: 221.14200
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49000
• LogP: 2.40240

3-(3-Methoxyphenoxy)methylpiperidine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(3-Methoxyphenoxy)methylpiperidine

Recent Advances in the Study of 3-(3-Methoxyphenoxy)methylpiperidine (CAS: 405062-73-9): A Comprehensive Research Brief

3-(3-Methoxyphenoxy)methylpiperidine (CAS: 405062-73-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the context of central nervous system (CNS) disorders. This research brief aims to summarize the latest findings regarding its pharmacological properties, synthetic pathways, and potential applications in drug development.

One of the most notable advancements in the study of 3-(3-Methoxyphenoxy)methylpiperidine is its role as a precursor in the synthesis of sigma-1 receptor ligands. Sigma-1 receptors are implicated in various neurological conditions, including neuropathic pain, depression, and neurodegenerative diseases. Recent research has demonstrated that derivatives of 3-(3-Methoxyphenoxy)methylpiperidine exhibit high affinity for sigma-1 receptors, suggesting their potential as therapeutic agents for these disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate sigma-1 receptor activity in vitro, paving the way for further in vivo investigations.

In addition to its pharmacological potential, the synthetic chemistry of 3-(3-Methoxyphenoxy)methylpiperidine has also been a focus of recent research. A 2022 paper in Organic Letters detailed an optimized synthetic route for the compound, emphasizing its scalability and efficiency. The study reported a yield improvement of approximately 15% compared to previous methods, which is critical for large-scale pharmaceutical production. Furthermore, the paper discussed the compound's stability under various conditions, providing valuable insights for its handling and storage in industrial settings.

Another area of interest is the compound's potential application in the development of antipsychotic drugs. A recent preclinical study, published in Psychopharmacology in early 2023, investigated the effects of 3-(3-Methoxyphenoxy)methylpiperidine derivatives on dopamine and serotonin receptors. The results indicated that certain derivatives exhibited selective binding to specific receptor subtypes, reducing the likelihood of side effects commonly associated with traditional antipsychotics. These findings underscore the compound's promise as a scaffold for designing next-generation antipsychotic medications.

Despite these promising developments, challenges remain in the clinical translation of 3-(3-Methoxyphenoxy)methylpiperidine-based therapeutics. Pharmacokinetic studies have revealed variability in the compound's bioavailability, necessitating further optimization of its formulation. Additionally, while preclinical data are encouraging, rigorous clinical trials will be required to establish its safety and efficacy in human subjects. Researchers are currently exploring prodrug strategies and novel delivery systems to address these limitations.

In conclusion, 3-(3-Methoxyphenoxy)methylpiperidine (CAS: 405062-73-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from sigma-1 receptor modulation to antipsychotic drug development, supported by recent advancements in synthetic chemistry and preclinical studies. However, ongoing research is essential to overcome existing challenges and fully realize its therapeutic potential. This brief highlights the need for continued investment in the study of this compound and its derivatives to unlock new opportunities in drug discovery and development.